Cas no 24885-60-7 (1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R,3R)-rel-)
24885-60-7 structure
Product Name:1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R,3R)-rel-
CAS No:24885-60-7
MF:C8H13NO4
MW:187.193122625351
CID:258562
PubChem ID:168210
Update Time:2025-04-19
1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R,3R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R,3R)-rel-
- (1R,3R)-1-aminocyclohexane-1,3-dicarboxylic acid
- 1-Amino-1,3-cyclohexanedicarboxylic acid
- Cycloglutamate
- 1-aminocyclohexane-1,3-dicarboxylic acid
- DTXSID30947777
- 24885-60-7
-
- Inchi: 1S/C8H13NO4/c9-8(7(12)13)3-1-2-5(4-8)6(10)11/h5H,1-4,9H2,(H,10,11)(H,12,13)/t5-,8-/m1/s1
- InChI Key: FOJYRYZUTAPBAJ-SVGQVSJJSA-N
- SMILES: OC([C@]1(CCC[C@@H](C(=O)O)C1)N)=O
Computed Properties
- Exact Mass: 187.084
- Monoisotopic Mass: 187.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.366
- Boiling Point: 363.1°Cat760mmHg
- Flash Point: 173.4°C
- Refractive Index: 1.545
1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R,3R)-rel- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
24885-60-7 (1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R,3R)-rel-) Related Products
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